Cas no 149895-54-5 (4-Pyridinamine,N-[(3-chlorophenyl)methyl]-)

• Product Name: 4-Pyridinamine,N-[(3-chlorophenyl)methyl]-
• CAS No: 149895-54-5
• MF: C₁₂H₁₃Cl₃N₂
• MW: 291.604019880295
• CID: 100035
• PubChem ID: 53420694
• Update Time: 2025-04-18

4-Pyridinamine,N-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,N-[(3-chlorophenyl)methyl]-
• N-[(3-chlorophenyl)methyl]pyridin-4-amine,dihydrochloride
• (3-chloro-benzyl)pyridin-4-yl-amine dihydrochloride
• (3-CHLORO-BENZYL)-PYRIDIN-4-YL-AMINE DIHYDROCHLORIDE
• CTK8E0857
• KB-207275
• (3-chlorobenzyl)pyridin-4-ylamine dihydrochloride
• 149895-54-5
• N-[(3-chlorophenyl)methyl]pyridin-4-amine;dihydrochloride
• DTXSID80697659
• N-[(3-Chlorophenyl)methyl]pyridin-4-amine--hydrogen chloride (1/2)
• (3-chlorobenzyl)pyridin-4-ylamine 2HCl

• Inchi： 1S/C12H11ClN2.2ClH/c13-11-3-1-2-10(8-11)9-15-12-4-6-14-7-5-12;;/h1-8H,9H2,(H,14,15);2*1H
• InChI Key： ZCWRRKAXJHHVDX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1C=CN=CC=1.Cl.Cl

Computed Properties

• Exact Mass: 290.01400
• Monoisotopic Mass: 290.014432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 5.02410